5-(dimethylphosphoryl)thiophene-2-carboxylic acid
Description
5-(dimethylphosphoryl)thiophene-2-carboxylic acid is an organic compound . It is increasingly being studied due to its potential applications.
Synthesis Analysis
Thiophene derivatives can be synthesized by heterocyclization of various substrates . A typical method for synthesizing thiophene derivatives is the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester . Another method involves the Vilsmeier-Haack reaction, where aryl/heteroaryl esters are converted to substituted thiophene esters, which are then hydrolyzed to 4,5-diaryl/heteroaryl thiophene-2-carboxylic acid derivatives .Molecular Structure Analysis
The molecular formula of 5-(dimethylphosphoryl)thiophene-2-carboxylic acid is C7H9O3PS . Its molecular weight is 204.18 .Chemical Reactions Analysis
Thiophene-2-carboxylic acid, a related compound, has been widely studied as a substrate in coupling reactions and olefinations . Upon treatment with LDA, thiophene-2-carboxylic acid undergoes double deprotonation to give the 5-lithio derivative, a precursor to many 5-substituted derivatives .Mechanism of Action
While the specific mechanism of action for 5-(dimethylphosphoryl)thiophene-2-carboxylic acid is not mentioned in the search results, thiophene derivatives are known to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(dimethylphosphoryl)thiophene-2-carboxylic acid involves the reaction of 2-thiophenecarboxylic acid with dimethylphosphoryl chloride in the presence of a base to form the intermediate 5-(dimethylphosphoryl)thiophene-2-carboxylic acid chloride. This intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "2-thiophenecarboxylic acid", "dimethylphosphoryl chloride", "base (e.g. triethylamine)", "water" ], "Reaction": [ "Step 1: Dissolve 2-thiophenecarboxylic acid in a suitable solvent (e.g. dichloromethane) and add dimethylphosphoryl chloride and base (e.g. triethylamine) to the reaction mixture.", "Step 2: Stir the reaction mixture at room temperature for several hours until the reaction is complete.", "Step 3: Quench the reaction by adding water to the mixture and extract the organic layer with a suitable solvent (e.g. ethyl acetate).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the intermediate 5-(dimethylphosphoryl)thiophene-2-carboxylic acid chloride.", "Step 5: Dissolve the intermediate in water and add a base (e.g. sodium hydroxide) to the solution to hydrolyze the chloride group.", "Step 6: Acidify the solution with hydrochloric acid and extract the product with a suitable solvent (e.g. ethyl acetate).", "Step 7: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the final product, 5-(dimethylphosphoryl)thiophene-2-carboxylic acid." ] } | |
CAS RN |
2361970-76-3 |
Product Name |
5-(dimethylphosphoryl)thiophene-2-carboxylic acid |
Molecular Formula |
C7H9O3PS |
Molecular Weight |
204.2 |
Purity |
95 |
Origin of Product |
United States |
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